Cas no 82373-95-3 ((22R,23R)-28-Homo Brassinolide)

(22R,23R)-28-Homo Brassinolide structure
82373-95-3 structure
Product Name:(22R,23R)-28-Homo Brassinolide
CAS No:82373-95-3
Molecular Formula:C29H50O6
Molecular Weight:494.703710079193
CID:4551455

(22R,23R)-28-Homo Brassinolide Properties

Names and Identifiers

    • 28-homobrassinolide
    • Homobrassinolide
    • P301F2094N
    • Brassinolide-ethyl
    • (22R,23R)-homobrassinolide
    • Q27286050
    • (22R,23R)-2A,3A,22,23-TETRAHYDROXY-24-ETHYL-BETA-HOMO-7-OXA-5A-CHOLESTAN-6-ONE
    • (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,2R,3R,4S)-4-Ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-6H-benz[c]indeno[5,4-e]oxepin-6-one (ACI)
    • B-Homo-7-oxastigmastan-6-one, 2,3,22,23-tetrahydroxy-, (2α,3α,5α,22R,23R)- (ZCI)
    • 6H-Benz[c]indeno[5,4-e]oxepin-6-one, 1-(4-ethyl-2,3-dihydroxy-1,5-dimethylhexyl)hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-, [1R-[1α(1S*,2R*,3R*,4S*),3aβ,3bα,6aβ,8β,9β,10aα,10bβ,12aα]]-
    • Epin Plus
    • (22R,23R)-28-Homo Brassinolide
    • InChIKey： HJIKODJJEORHMZ-NNPZUXBVSA-N
    • Inchi： 1S/C29H50O6/c1-7-17(15(2)3)26(33)25(32)16(4)19-8-9-20-18-14-35-27(34)22-12-23(30)24(31)13-29(22,6)21(18)10-11-28(19,20)5/h15-26,30-33H,7-14H2,1-6H3/t16-,17-,18-,19+,20-,21-,22+,23-,24+,25+,26+,28+,29+/m0/s1
    • SMILES： O1C([C@H]2C[C@@H]([C@@H](C[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)[C@H]([C@@H]([C@@H](CC)C(C)C)O)O)CC[C@H]3[C@@H]2C1)O)O)=O

Computed Properties

  • Exact Mass: 494.360739g/mol
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 494.360739g/mol
  • Heavy Atom Count: 35
  • Complexity: 770
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 5.2
  • Topological Polar Surface Area: 107
  • Molecular Weight: 494.7g/mol

(22R,23R)-28-Homo Brassinolide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01E5UI-5mg
(22R,23R)-28-HomoBrassinolide
 82373-95-3 96%
5mg
 $91.00 2024-04-21
A2B Chem LLC
AX39578-5mg
(22R,23R)-28-HomoBrassinolide
 82373-95-3 ≥93%
5mg
 $312.00 2024-04-19
Aaron
AR01E62U-5mg
(22R,23R)-28-HomoBrassinolide
 82373-95-3 93%
5mg
 $66.00 2025-02-11
Chengdu Biopurify Phytochemicals Ltd
BP4982-20mg
28-Homobrassinolide
 82373-95-3 98%
20mg
 $50 2023-09-19
MedChemExpress
HY-N9435-10mM*1 mL in DMSO
28-Homobrassinolide
 82373-95-3 96.96%
10mM*1 mL in DMSO
 ￥544 2024-07-24
TRC
H585200-0.5mg
(22R,23R)-28-Homo Brassinolide
 82373-95-3
0.5mg
 $ 170.00 2022-06-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H304722-25mg
(22R,23R)-28-Homo Brassinolide
 82373-95-3 ≥93%
25mg
 ¥1099.90 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1239606-5mg
28-Homobrassinolide
 82373-95-3 98%
5mg
 ￥723

(22R,23R)-28-Homo Brassinolide Synthesis

Synthetic Circuit 1

83509-42-6 83509-42-6
82373-95-3 82373-95-3
Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride Solvents: Dichloromethane ;  rt → -5 °C
1.2 Reagents: Hydrogen peroxide Solvents: Water ;  -7 - -5 °C
1.3 Solvents: Dichloromethane ;  5 h, -7 - -5 °C
1.4 Reagents: Sodium sulfite Solvents: Water ;  10 min, -7 - -5 °C
Reference
Synthesis and immunochemical determination of 28-homobrassinosteroids
Khripach, V. A.; et al, Vestsi Natsyyanal'nai Akademii Navuk Belarusi, 2008, (3), 47-58

Synthetic Circuit 2

83509-42-6 83509-42-6
83510-06-9 83510-06-9
82373-95-3 82373-95-3
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid
Reference
Synthesis and preliminary evaluation of dimeric-28-homobrassinosteroids for plant growth regulators
Phutdhawong, Waya S.; et al, Steroids, 2016, 116, 38-44

Synthetic Circuit 3

74174-45-1 74174-45-1
82373-95-3 82373-95-3
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Methanesulfonamide ,  Potassium ferricyanide ,  Cinchonan-9-ol, 10,11-dihydro-6′-methoxy-, 9-(4-chlorobenzoate), (9S)- Catalysts: Osmium tetroxide Solvents: 1-Butanol ,  tert-Butanol ,  Water ;  10 d, rt
1.2 Reagents: Sodium sulfite ;  18 h, rt
2.1 Reagents: Trifluoroacetic acid
Reference
Synthesis and preliminary evaluation of dimeric-28-homobrassinosteroids for plant growth regulators
Phutdhawong, Waya S.; et al, Steroids, 2016, 116, 38-44

(22R,23R)-28-Homo Brassinolide Raw materials

(22R,23R)-28-Homo Brassinolide Preparation Products

(22R,23R)-28-Homo Brassinolide Suppliers

CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
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SHANG HAI YI JI Biotechnology Co., Ltd. XIAO SHOU BU
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HU BEI SHI SHUN Biotechnology Co., Ltd.
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LAI BO （ SHANG HAI ） SHENG HUA Technology Co., Ltd.
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SHANG HAI YI JI SHI YE Co., Ltd.
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(CAS:82373-95-3)
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:82373-95-3)
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:82373-95-3)(22R,23R)-2A,3A,22,23-TETRAHYDROXY-24-ETHYL-BETA-HOMO-7-OXA-5A-CHOLESTAN-6-ONE
sfd3215
Purity:99.9%
Quantity:200kg
Price($):discuss personally